Cas no 39718-07-5 (5-Methylisophthalonitrile)

5-Methylisophthalonitrile Properties

Names and Identifiers

• 5-Methylisophthalonitrile
• 3,5-Dicyanotoluene
• 5-methylbenzene-1,3-dicarbonitrile
• 5-methyl-1,3-benzenedicarbonitrile
• 5-Methyl-isophthalonitril
• 5-methyl-isophthalonitrile
• 39718-07-5
• SCHEMBL1004620
• CS-0367103
• FT-0620660
• DTXSID80371129
• A824706
• DB-022046
• MFCD00052016
• G68320
• +Expand

• MDL： MFCD00052016
• InChIKey： LYSGVAGOLJKEGK-UHFFFAOYSA-N
• Inchi： InChI=1S/C9H6N2/c1-7-2-8(5-10)4-9(3-7)6-11/h2-4H,1H3
• SMILES： CC1=CC(=CC(=C1)C#N)C#N
• BRN： 1940447

Computed Properties

• Exact Mass: 142.05300
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 0
• Monoisotopic Mass: 142.053
• Heavy Atom Count: 11
• Complexity: 389
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.6
• Surface Charge: 0
• Topological Polar Surface Area: 40.6

Experimental Properties

• LogP: 1.73836
• PSA: 47.58000
• Refractive Index: 1.555
• Boiling Point: 276.1°Cat760mmHg
• Melting Point: 166-168°C
• Flash Point: 128.2°C
• Color/Form: powder
• Solubility: Insoluble
• Density: 1.12

5-Methylisophthalonitrile Security Information

• Safety Term：6.1
• Safety Instruction： S22-S36/37
• Packing Group：III
• Packing Group：III
• Risk Phrases：R22
• Hazard Level：6.1
• Dangerous goods sign： T
• Hazardous Material transportation number：3276
• Hazard Statement： Toxic
• PackingGroup：III
• Risk Phrases： 22
• HazardClass：6.1

5-Methylisophthalonitrile Customs Data

• HS CODE：2926909090
• Customs Data：

  China Customs Code:

  2926909090

  Overview:

  2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%